Cas no 876316-59-5 (methyl 1-methyl-5-(thiophen-2-yl)-1H-pyrazole-3-carboxylate)

• Product Name: methyl 1-methyl-5-(thiophen-2-yl)-1H-pyrazole-3-carboxylate
• CAS No: 876316-59-5
• MF: C₁₀H₁₀N₂O₂S
• MW: 222.263600826263
• CID: 4658209
• Update Time: 2025-06-09

methyl 1-methyl-5-(thiophen-2-yl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-methyl-5-(thiophen-2-yl)-1H-pyrazole-3-carboxylate
• 1H-Pyrazole-3-carboxylic acid, 1-methyl-5-(2-thienyl)-, methyl ester
• methyl 1-methyl-5-(thiophen-2-yl)-1H-pyrazole-3-carboxylate

• Inchi： 1S/C10H10N2O2S/c1-12-8(9-4-3-5-15-9)6-7(11-12)10(13)14-2/h3-6H,1-2H3
• InChI Key： NAWTUIPWJPZDJY-UHFFFAOYSA-N
• SMILES： N1(C)C(C2SC=CC=2)=CC(C(OC)=O)=N1

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 367.9±32.0 °C at 760 mmHg
• Flash Point: 176.3±25.1 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

methyl 1-methyl-5-(thiophen-2-yl)-1H-pyrazole-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on methyl 1-methyl-5-(thiophen-2-yl)-1H-pyrazole-3-carboxylate

Methyl 1-Methyl-5-(Thiophen-2-yl)-1H-Pyrazole-3-Carboxylate (CAS No. 876316-59-5): An Overview

Methyl 1-methyl-5-(thiophen-2-yl)-1H-pyrazole-3-carboxylate (CAS No. 876316-59-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of methyl 1-methyl-5-(thiophen-2-yl)-1H-pyrazole-3-carboxylate consists of a pyrazole ring substituted with a thiophene moiety and a methyl ester group. The presence of these functional groups imparts distinct chemical and biological properties to the compound, making it an attractive candidate for further investigation.

Recent studies have highlighted the pharmacological activities of methyl 1-methyl-5-(thiophen-2-yl)-1H-pyrazole-3-carboxylate. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its potent anti-inflammatory and analgesic effects. These properties are attributed to its ability to modulate key signaling pathways involved in inflammation and pain perception.

In addition to its anti-inflammatory and analgesic properties, methyl 1-methyl-5-(thiophen-2-yl)-1H-pyrazole-3-carboxylate has also shown promise as an antitumor agent. Studies conducted by a team of researchers at the National Institutes of Health have indicated that this compound can inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the induction of apoptosis and the suppression of angiogenesis.

The synthesis of methyl 1-methyl-5-(thiophen-2-yl)-1H-pyrazole-3-carboxylate has been extensively studied, with several efficient routes reported in the literature. One common method involves the reaction of 2-thiophenecarbaldehyde with hydrazine hydrate to form the corresponding hydrazine intermediate, followed by condensation with methyl acetoacetate and subsequent cyclization. This synthetic pathway offers high yields and good purity, making it suitable for large-scale production.

The physical and chemical properties of methyl 1-methyl-5-(thiophen-2-yl)-1H-pyrazole-3-carboxylate have been well-characterized. It is a white crystalline solid with a melting point ranging from 90 to 92°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but exhibits limited solubility in water. These properties make it amenable to various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS).

In terms of safety and handling, methyl 1-methyl-5-(thiophen-2-yl)-1H-pyrazole-3-carboxylate should be stored in a cool, dry place away from direct sunlight and sources of heat. Appropriate personal protective equipment (PPE) should be used when handling this compound to minimize exposure risks. While it is not classified as a hazardous material, proper safety protocols should always be followed to ensure safe handling and storage.

The potential applications of methyl 1-methyl-5-(thiophen-2-yl)-1H-pyrazole-3-carboxylate extend beyond its pharmacological properties. Its unique chemical structure makes it a valuable building block for the synthesis of more complex molecules. For example, it can be used as an intermediate in the preparation of functionalized pyrazoles and thiophenes, which are important scaffolds in drug discovery and development.

Moreover, recent advancements in computational chemistry have facilitated the design and optimization of compounds like methyl 1-methyl-5-(thiophen-2-yl)-1H-pyrazole-3-carboxylate. Molecular modeling techniques have been employed to predict its binding affinity to various biological targets, providing valuable insights into its mechanism of action. These computational tools have also aided in the identification of structural modifications that can enhance its pharmacological profile.

In conclusion, methyl 1-methyl-5-(thiophen-2-yl)-1H-pyrazole-3-carboxylate (CAS No. 876316-59-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further exploration. As research continues to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in the development of novel therapeutic agents.